Cas no 21441-24-7 (1-(4-Fluorophenyl)-1H-imidazole)

• Product Name: 1-(4-Fluorophenyl)-1H-imidazole
• CAS No: 21441-24-7
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD00060490
• CID: 279470
• PubChem ID: 140833
• Update Time: 2025-06-07

1-(4-Fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1H-imidazole
• 1-(4-Fluorophenyl)imidazole
• 1H-Imidazole,1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)imidazole, AldrichCPR
• 1-(4-Fluoro-phenyl)-1H-imidazole
• J-014071
• SCHEMBL255950
• 6AQ
• EN300-7816839
• 21441-24-7
• MFCD00060490
• CHEMBL14216
• 1-(4-Fluorophenyl)-1H-imidazole #
• FS-1040
• AKOS006228224
• A815379
• 1-(4-Fluorophenyl)imidazole,
• FT-0654594
• CS-0323998
• DTXSID90175716
• DB-018587
• G29311
• DTXCID6098207

• MDL： MFCD00060490
• Inchi： 1S/C9H7FN2/c10-8-1-3-9(4-2-8)12-6-5-11-7-12/h1-7H
• InChI Key： KKKSMWMXKUAZHK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 162.05900
• Monoisotopic Mass: 162.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.2±0.1 g/cm3
• Boiling Point: 80 °C
• Flash Point: 117.2±22.6 °C
• Refractive Index: 1.574
• PSA: 17.82000
• LogP: 2.01140
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-Fluorophenyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles